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Compound of Interest

Compound Name: 3-[2-(Sec-butyl)phenoxy]azetidine

Cat. No.: B1395509 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
[2-(Sec-butyl)phenoxy]azetidine, a compound used in laboratory research and drug

development. The following procedures are based on guidelines for similar chemical structures

and are intended to ensure the safety of laboratory personnel and minimize environmental

impact. Researchers, scientists, and drug development professionals should always consult the

specific Safety Data Sheet (SDS) provided by the manufacturer for this compound and adhere

to local, state, and federal regulations.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet for 3-[2-(Sec-butyl)phenoxy]azetidine was not located,

the hazard profile can be inferred from related azetidine and phenoxy compounds. The

following table summarizes potential hazards and physical properties based on available data

for similar chemicals.
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Hazard Category Potential Hazard
Physical/Chemical
Properties

Flammability
Highly flammable liquid and

vapor.[1][2]

Vapors may form explosive

mixtures with air. Keep away

from heat, sparks, open

flames, and hot surfaces.[1]

Toxicity

Harmful if swallowed or

inhaled.[1][2] Toxic in contact

with skin.[2]

Acute oral, inhalation, and

dermal toxicity.[1][2]

Irritation/Corrosion

Causes severe skin burns and

eye damage.[2] May cause

respiratory irritation.[2]

Skin and eye irritant.[3]

Sensitization
May cause an allergic skin

reaction.[2]
---

Environmental
Toxic to aquatic life with long-

lasting effects.[2]

Avoid release to the

environment.[2]

Physical Properties

Boiling Point: 61 - 63 °C

(literature value for a related

compound)[1]

Density: 0.867 g/mL at 25 °C

(literature value for a related

compound)[1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-[2-(Sec-butyl)phenoxy]azetidine, the following

personal protective equipment should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.[1]

Clothing: A flame-retardant lab coat and closed-toe shoes.[1]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

vapors or aerosols are generated, respiratory protection is required.[1]
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Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 3-[2-(Sec-
butyl)phenoxy]azetidine.

1. Waste Identification and Segregation:

Identify the waste as hazardous due to flammability and potential toxicity.
Segregate the waste from other laboratory waste streams. Do not mix with incompatible
materials.

2. Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.
The container should be made of a material compatible with the chemical.
Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[3]

3. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.
Remove all sources of ignition.
Absorb the spill with an inert, non-combustible absorbent material such as sand, silica gel, or
vermiculite.[3]
Collect the absorbed material into a sealed container for disposal.
Clean the spill area thoroughly.

4. Final Disposal:

Arrange for disposal through a licensed hazardous waste disposal company.
Provide the disposal company with a complete characterization of the waste.
Do not dispose of this chemical down the drain or in the regular trash.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-[2-(Sec-
butyl)phenoxy]azetidine.
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Caption: Disposal workflow for 3-[2-(Sec-butyl)phenoxy]azetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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